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Compound of Interest

Compound Name: N-Formylglycine Ethyl Ester

Cat. No.: B140467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Formylglycine ethyl ester is a pivotal organic compound with significant applications in

synthetic chemistry, particularly in the realms of peptide synthesis and as a versatile

intermediate for the creation of more complex molecules. This guide provides an in-depth

overview of its chemical properties, detailed synthesis protocols, and its role in biochemical and

pharmaceutical research.

Core Molecular and Physical Properties
N-Formylglycine ethyl ester, also known by synonyms such as Ethyl N-formylglycinate and

Ethyl formamidoacetate, is the N-formyl derivative of glycine ethyl ester.[1] The introduction of

the formyl group is a key structural feature that modifies its reactivity, making it a valuable

building block in organic synthesis.[1]
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Property Value Reference

Molecular Formula C5H9NO3 [1]

Molecular Weight 131.13 g/mol [1][2][3]

CAS Number 3154-51-6 [1][2][3]

EC Number 221-596-0 [3]

Density 1.15 g/mL at 25 °C [2]

Boiling Point 267-269 °C [2]

Refractive Index (n20/D) 1.453 [2]

Linear Formula HCONHCH2COOC2H5 [3]

InChI Key
GMBCCEOJUWMBPF-

UHFFFAOYSA-N
[1]

SMILES CCOC(=O)CNC=O [1]

Synthesis of N-Formylglycine Ethyl Ester
A common and efficient method for the synthesis of N-Formylglycine ethyl ester involves the

reaction of glycine ethyl ester hydrochloride with methyl formate in the presence of

triethylamine. This procedure yields the product in high purity.

Experimental Protocol
Materials:

Glycine ethyl ester hydrochloride

Methyl formate

Triethylamine

An appropriate solvent system for reaction and purification

Procedure:
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A suspension of glycine ethyl ester hydrochloride (0.495 mole) and 250 ml of methyl formate

is prepared in a suitable reaction vessel.[3]

The suspension is stirred and heated to reflux.[3]

Triethylamine (0.544 mole) is added to the refluxing mixture.[3]

The reaction mixture is maintained at reflux with continuous stirring for 20 hours.[3]

After the reaction is complete, the mixture is cooled to room temperature.[3]

The precipitated triethylamine hydrochloride is removed by filtration.[3]

The filtrate is concentrated using a rotary evaporator.[3]

The resulting crude oil is purified by distillation under reduced pressure to yield N-
formylglycine ethyl ester.[3]

The expected yield of this synthesis is between 79% and 94%.[3]
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Synthesis Workflow for N-Formylglycine Ethyl Ester.

Applications in Research and Development
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N-Formylglycine ethyl ester is a valuable reagent in several areas of chemical and

pharmaceutical research.

Peptide Synthesis
The primary application of N-Formylglycine ethyl ester is as a building block in peptide

synthesis.[1] The formyl group serves as a protecting group for the amine functionality of

glycine, allowing for the controlled formation of peptide bonds.
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Role of N-Formylglycine Ethyl Ester in Peptide Synthesis.

Intermediate in Organic Synthesis
Beyond peptide chemistry, N-Formylglycine ethyl ester is a precursor for other important

synthetic intermediates. For instance, it can be dehydrated to produce ethyl isocyanoacetate, a

key component in the synthesis of various heterocyclic compounds.[1]

Potential Biological Activity
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While extensive research on the specific biological activities of N-Formylglycine ethyl ester is
ongoing, some studies have suggested potential antiviral properties.[1] Furthermore, the

related compound N-formylglycine is a critical post-translationally modified residue found in the

active sites of sulfatase enzymes, where it plays a crucial role in their catalytic activity. This

highlights the biological relevance of the formylglycine moiety.

In conclusion, N-Formylglycine ethyl ester is a compound of significant interest to the

scientific community. Its well-defined chemical properties and versatile reactivity make it an

indispensable tool in organic and medicinal chemistry. Further research into its biological

activities may unveil new therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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